Cas no 1258616-85-1 (3-chloro-6-(4-fluorophenyl)pyridazine-4-carboxylic acid)

• Product Name: 3-chloro-6-(4-fluorophenyl)pyridazine-4-carboxylic acid
• CAS No: 1258616-85-1
• MF: C₁₁H₆ClFN₂O₂
• MW: 252.62894487381
• CID: 5558609
• Update Time: 2025-05-21

3-chloro-6-(4-fluorophenyl)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(4-fluorophenyl)pyridazine-4-carboxylic acid

• Inchi： 1S/C11H6ClFN2O2/c12-10-8(11(16)17)5-9(14-15-10)6-1-3-7(13)4-2-6/h1-5H,(H,16,17)
• InChI Key： MKQVSEAGDYJPOT-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(C2=CC=C(F)C=C2)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-chloro-6-(4-fluorophenyl)pyridazine-4-carboxylic acid

Research Briefing on 3-chloro-6-(4-fluorophenyl)pyridazine-4-carboxylic acid (CAS: 1258616-85-1)

3-chloro-6-(4-fluorophenyl)pyridazine-4-carboxylic acid (CAS: 1258616-85-1) is an emerging chemical compound of significant interest in medicinal chemistry and drug discovery. This pyridazine derivative has recently gained attention due to its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's unique structural features, including the chloro and fluoro substituents, contribute to its reactivity and potential pharmacological properties.

Recent studies have focused on the synthetic applications of 3-chloro-6-(4-fluorophenyl)pyridazine-4-carboxylic acid in pharmaceutical research. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a versatile building block for the construction of novel heterocyclic compounds with potential anticancer activity. The research team successfully utilized this compound to develop a series of pyridazine-based molecules that showed promising inhibitory effects against specific cancer-related protein kinases.

The compound's mechanism of action appears to be related to its ability to interact with ATP-binding sites of various kinases. Structural analysis reveals that the carboxylic acid moiety at position 4 and the chloro substituent at position 3 create optimal hydrogen bonding patterns with key amino acid residues in the kinase domains. This molecular interaction profile makes 1258616-85-1 particularly valuable for structure-activity relationship studies in kinase inhibitor development.

From a synthetic chemistry perspective, recent advancements have improved the production efficiency of 3-chloro-6-(4-fluorophenyl)pyridazine-4-carboxylic acid. A 2024 patent application describes an optimized multi-step synthesis route that achieves higher yields (78-85%) compared to previous methods, while maintaining excellent purity (>98%). This improved synthetic accessibility has facilitated broader investigation of the compound's pharmaceutical potential.

Current research directions include exploring the compound's utility in targeted protein degradation strategies, particularly in PROTAC (Proteolysis Targeting Chimera) development. Preliminary results suggest that derivatives of 1258616-85-1 can serve as effective warheads for E3 ubiquitin ligase recruitment, opening new possibilities in drug discovery for previously "undruggable" targets.

Safety and toxicity profiles of 3-chloro-6-(4-fluorophenyl)pyridazine-4-carboxylic acid are currently under investigation. Initial in vitro studies indicate moderate cytotoxicity at higher concentrations, but structure modification approaches are being explored to improve the therapeutic window. Researchers emphasize the need for comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies to fully evaluate the compound's pharmaceutical potential.

The pharmaceutical industry has shown growing interest in this compound, with several companies including it in their screening libraries for kinase inhibitor discovery programs. Its commercial availability from major chemical suppliers has increased significantly in the past two years, reflecting the rising demand from research institutions and pharmaceutical developers.

Future research directions are expected to focus on expanding the structural diversity of derivatives based on 1258616-85-1, particularly through modifications at the carboxylic acid position. Computational chemistry approaches are being employed to predict optimal modifications that could enhance binding affinity while maintaining favorable pharmacokinetic properties. The compound's potential applications may extend beyond oncology to include inflammatory diseases and neurological disorders, given the importance of kinase signaling pathways in these conditions.